Cas no 2679920-25-1 (rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid)

• Product Name: rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid
• CAS No: 2679920-25-1
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5644797
• PubChem ID: 165907851
• Update Time: 2025-11-07

rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274536
• 2679920-25-1
• rac-(1R,6S)-6-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclohex-3-ene-1-carboxylic acid
• rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-7-16-11(15)12-9-6-4-3-5-8(9)10(13)14/h2-4,8-9H,1,5-7H2,(H,12,15)(H,13,14)/t8-,9+/m1/s1
• InChI Key： GLKJNRCMRHFFDK-BDAKNGLRSA-N
• SMILES： OC([C@@H]1CC=CC[C@@H]1NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid

Recent Advances in the Study of rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid (CAS: 2679920-25-1)

The compound rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid (CAS: 2679920-25-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral cyclohexene derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacological properties. The presence of both a carboxylic acid and a protected amino group in its structure makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the context of peptide mimetics and small-molecule therapeutics.

Recent research has focused on the enantioselective synthesis of this compound and its derivatives, leveraging advanced catalytic methods to achieve high stereochemical purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of asymmetric hydrogenation and enzymatic resolution techniques to obtain enantiomerically pure forms of the compound, which were subsequently evaluated for their binding affinity to various biological targets. The results indicated that the (1R,6S)-enantiomer exhibits superior activity compared to its (1S,6R)-counterpart, particularly in inhibiting key enzymes involved in inflammatory pathways.

In addition to its synthetic applications, rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid has shown promising biological activity in preclinical models. A recent in vitro study highlighted its potential as a modulator of G-protein-coupled receptors (GPCRs), with particular efficacy in attenuating signaling pathways associated with chronic pain and inflammation. The compound's ability to interact with multiple receptor subtypes suggests its utility as a scaffold for the development of multifunctional therapeutics, addressing complex diseases with polypharmacological approaches.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, as well as moderate metabolic stability. These findings, reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, underscore the compound's potential as a lead candidate for further optimization. Computational modeling studies have also provided insights into the structural determinants of its activity, facilitating the design of analogs with enhanced potency and selectivity.

Looking ahead, the continued exploration of rac-(1R,6S)-6-{(prop-2-en-1-yloxy)carbonylamino}cyclohex-3-ene-1-carboxylic acid and its derivatives is expected to yield novel therapeutic agents with applications in areas such as immunology, oncology, and neurology. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of these findings into clinical candidates, addressing unmet medical needs with innovative chemical solutions.